molecular formula C13H13NOS B8748068 N-(2-(thiophen-3-yl)ethyl)benzamide

N-(2-(thiophen-3-yl)ethyl)benzamide

Cat. No.: B8748068
M. Wt: 231.32 g/mol
InChI Key: MNOFYPUPQYWILK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-(thiophen-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C13H13NOS and its molecular weight is 231.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H13NOS

Molecular Weight

231.32 g/mol

IUPAC Name

N-(2-thiophen-3-ylethyl)benzamide

InChI

InChI=1S/C13H13NOS/c15-13(12-4-2-1-3-5-12)14-8-6-11-7-9-16-10-11/h1-5,7,9-10H,6,8H2,(H,14,15)

InChI Key

MNOFYPUPQYWILK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)NCCC2=CSC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(Thiophen-3-yl)ethanamine hydrochloride (3 g, 18 mmol) was taken in THF (40 mL) and treated with triethylamine (9.92 mL, 71.2 mmol). The reaction was cooled down to 0° C. and benzoyl chloride (2.55 mL, 21.9 mmol), diluted with THF was added dropwise to the reaction. The reaction was stirred for 3 h and the volatiles removed in vacuo. The residue was dissolved in ethyl acetate and washed with an aqueous saturated solution of sodium bicarbonate, water and brine. The organic solution was dried with sodium sulfate and purified by flash chromatography using a gradient of 25 to 70% ethyl acetate in hexanes to afford an off-white solid (4 g). MS (M+H)+ 232.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
9.92 mL
Type
reactant
Reaction Step Two
Quantity
2.55 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Quantity
40 mL
Type
solvent
Reaction Step Four

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